Cas no 1540449-21-5 (4-(benzyloxy)-6-propoxypyrimidin-5-amine)

• Product Name: 4-(benzyloxy)-6-propoxypyrimidin-5-amine
• CAS No: 1540449-21-5
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 6349243
• PubChem ID: 80141716
• Update Time: 2025-06-15

4-(benzyloxy)-6-propoxypyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-6-propoxypyrimidin-5-amine
• AKOS018703238
• EN300-1295612
• 1540449-21-5

• Inchi： 1S/C14H17N3O2/c1-2-8-18-13-12(15)14(17-10-16-13)19-9-11-6-4-3-5-7-11/h3-7,10H,2,8-9,15H2,1H3
• InChI Key： SMQSLQGMQUUVMN-UHFFFAOYSA-N
• SMILES： O(C1C(=C(N=CN=1)OCC1C=CC=CC=1)N)CCC

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 4-(benzyloxy)-6-propoxypyrimidin-5-amine

Comprehensive Overview of 4-(benzyloxy)-6-propoxypyrimidin-5-amine (CAS No. 1540449-21-5): Properties, Applications, and Industry Insights

4-(benzyloxy)-6-propoxypyrimidin-5-amine (CAS No. 1540449-21-5) is a specialized pyrimidine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of aminopyrimidines, which are widely recognized for their biological activity and versatility in drug discovery. The presence of both benzyloxy and propoxy substituents in its structure enhances its potential as a building block for small-molecule therapeutics and crop protection agents.

In recent years, the demand for high-purity pyrimidine derivatives like 4-(benzyloxy)-6-propoxypyrimidin-5-amine has surged, driven by advancements in targeted drug delivery and precision agriculture. Researchers are particularly interested in its potential role as a kinase inhibitor intermediate, a topic frequently searched in academic databases. The compound's molecular weight (C14H17N3O2) and logP value make it suitable for optimizing bioavailability in drug formulations, addressing a key challenge in modern pharmacokinetics studies.

The synthesis of 1540449-21-5 typically involves multistep organic reactions, with emphasis on controlling regioselectivity during pyrimidine functionalization. Analytical techniques such as HPLC purity analysis and NMR spectroscopy are crucial for quality verification, as purity standards exceed 98% for most research applications. These protocols align with current Good Manufacturing Practice (GMP) trends in fine chemical production.

From an industrial perspective, 4-(benzyloxy)-6-propoxypyrimidin-5-amine represents a valuable chemical intermediate for developing novel antiviral compounds and herbicide safeners. Market intelligence reveals growing patent filings incorporating this scaffold, particularly in cancer immunotherapy and sustainable agriculture sectors. Its structure-activity relationship (SAR) profile enables rational design of compounds with improved target binding affinity.

Environmental and regulatory aspects of 1540449-21-5 comply with REACH and FDA guidelines for research chemicals. Stability studies indicate optimal storage conditions at 2-8°C under inert atmosphere, with documented shelf life exceeding 24 months when properly handled. These parameters are critical for laboratories focusing on high-throughput screening and combinatorial chemistry applications.

Emerging applications explore the compound's utility in fluorescent probes for cellular imaging and as a template for metal-organic frameworks (MOFs) in material science. Such interdisciplinary potential makes 4-(benzyloxy)-6-propoxypyrimidin-5-amine a subject of increasing scientific publications and conference presentations worldwide.

Supply chain dynamics show that 1540449-21-5 is primarily sourced from specialized fine chemical manufacturers with capabilities in custom synthesis. Quality certifications including ISO 9001 and halal/kosher compliance are becoming differentiating factors for buyers in regulated markets. The compound's pricing reflects its high-value niche chemical status in the global research chemicals market.

Future research directions may explore the compound's structure optimization using computational chemistry tools and AI-assisted drug design platforms. These approaches align with current industry priorities for accelerated molecular discovery while reducing development timelines and R&D costs.